Cas no 885693-20-9 (tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- TERT-BUTYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- 1-(tert-Butoxycarbonyl)-1,2,5,6-tetrahydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
- 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
- 1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester
- tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
- tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylate
- 1-Boc-1,2,5,6-tetrahydro-3-pyridylboronic Acid Pinacol Ester
- 2-(1-Boc-1,2,5,6-tetrahydro-3-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1-Boc-1,2,5,6-tetrahydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 1-(tert-Butoxycarbonyl)-5,6-Dihydro-2H-pyridine-3-boronic Acid Pinacol Ester
- 1-(tert-Butoxycarbonyl)-1,2,5,6-tetrahydro-3-pyridylboronic Acid Pinacol Ester
- 2-[1-(tert-Butoxycarbonyl)-1,2,5,6-tetrahydro-3-pyridyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
- 1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester (9CI)
- 885693-20-9
- SY008465
- tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
- PB25300
- 1-(Boc)-1,2,5,6-tetrahydropyridine-3-boronic acid pinacol ester
- 1-BOC-3,6-DIHYDRO-2H-PYRIDINE-5-BORONIC ACID PINACOL ESTER
- B5844
- DTXSID70678619
- MFCD10697911
- tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate, AldrichCPR
- tert-Butyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
- STL556518
- Z1508686554
- KEEIJBAOTMNSEN-UHFFFAOYSA-N
- EN300-170563
- tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate, 95%
- (1-(TERT-BUTOXYCARBONYL)-1,2,5,6-TETRAHYDROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- DS-13198
- N-Boc-1,2,5,6-tetrahydropyridine-3-boronic Acid Pinacol Ester
- 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- 5-(4,4,5,5-Tetramethyl[1,3,2]dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- BBL102712
- SCHEMBL520363
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylicacid tert-butyl ester
- AKOS015841253
- tert-butyl 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,6-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
- tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborol
- CS-W005209
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- MDL: MFCD10697911
- Inchi: 1S/C16H28BNO4/c1-14(2,3)20-13(19)18-10-8-9-12(11-18)17-21-15(4,5)16(6,7)22-17/h9H,8,10-11H2,1-7H3
- InChI Key: KEEIJBAOTMNSEN-UHFFFAOYSA-N
- SMILES: O=C(N1CCC=C(B2OC(C)(C)C(C)(C)O2)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 309.21100
- Monoisotopic Mass: 309.211
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48A^2
Experimental Properties
- Density: 1.05
- Melting Point: 103.0 to 107.0 deg-C
- Boiling Point: 348℃ at 760 mmHg
- Flash Point: 348.007 °C at 760 mmHg
- Refractive Index: 1.488
- PSA: 48.00000
- LogP: 3.12290
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Security Information
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Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-1g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 1g |
491.86CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-5g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 5g |
1509.52CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-25g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 25g |
4664.23CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-100g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 100g |
14247.11CNY | 2021-05-07 | |
| Chemenu | CM103789-1000g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95+% | 1000g |
$9280 | 2021-08-06 | |
| Fluorochem | 221447-1g |
tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate |
885693-20-9 | 95% | 1g |
£68.00 | 2022-02-28 | |
| Chemenu | CM103789-5g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM103789-10g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95%+ | 10g |
$*** | 2023-05-29 | |
| Chemenu | CM103789-25g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95%+ | 25g |
$*** | 2023-03-29 | |
| abcr | AB438070-250 mg |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester, 97%; . |
885693-20-9 | 97% | 250MG |
€71.00 | 2023-01-09 |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Production Method
Production Method 1
Production Method 2
1.2 Catalysts: Grubbs second generation catalyst ; rt; overnight, rt
Production Method 3
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Raw materials
- Di-tert-butyl dicarbonate
- 1,1-Dimethylethyl N-3-buten-1-yl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-propen-1-yl]carbamate
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine hydrochloride
- Bis(pinacolato)diborane
- tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Preparation Products
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Suppliers
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate and Its Significance in Modern Chemical Research
The compound with the CAS number 885693-20-9 represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, formally known as tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, has garnered attention due to its unique structural features and potential applications in synthetic chemistry and drug development. The presence of a boronic acid moiety and a tetrahydropyridine scaffold makes it a valuable intermediate in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.
In recent years, the field of medicinal chemistry has seen significant advancements in the development of novel therapeutic agents. The compound 885693-20-9 has been explored as a building block for more intricate molecules. Specifically, the boronic acid group allows for efficient Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse substituents at the 5-position of the tetrahydropyridine ring. This flexibility is particularly advantageous in designing molecules with tailored biological activities.
The tetrahydropyridine core is a common pharmacophore found in numerous pharmacologically active compounds. Its structural motif is often associated with properties such as receptor binding affinity and metabolic stability. By incorporating this scaffold into synthetic strategies, researchers can leverage its known favorable characteristics while modifying other parts of the molecule to achieve desired pharmacological effects. The tert-butyl ester group further enhances the compound's utility as it can be hydrolyzed to yield a carboxylic acid or converted into other functional groups under appropriate conditions.
Recent studies have highlighted the importance of boronic acid derivatives in drug discovery. These compounds are not only versatile intermediates but also exhibit potential therapeutic properties themselves. For instance, boron-containing compounds have been investigated for their anti-cancer and anti-inflammatory activities. The specific boronic acid derivative found in 885693-20-9 could be a precursor to novel agents targeting various diseases by serving as a scaffold for further functionalization.
The synthesis of this compound involves multiple steps that showcase modern synthetic methodologies. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group is a critical step that requires precise control over reaction conditions to ensure high yield and purity. Advances in palladium-catalyzed cross-coupling reactions have made such transformations more accessible and efficient than ever before. This has enabled chemists to construct complex molecules with greater ease and precision.
The pharmaceutical industry continues to benefit from innovative approaches in synthetic chemistry. The ability to rapidly modify and optimize molecular structures is essential for developing new drugs that meet stringent safety and efficacy requirements. The compound 885693-20-9, with its well-defined reactivity and structural features, exemplifies how advances in organic synthesis can accelerate the discovery process.
In conclusion, the compound with CAS number 885693-20-9, named tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, represents a significant contribution to modern chemical research. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions grows and new synthetic techniques are developed, compounds like this will continue to play a crucial role in advancing drug discovery and development.
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